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Compound of Interest

Compound Name: cis-11-Hexadecenal

Cat. No.: B110332

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling cis-
11-Hexadecenal, ensuring the protection of laboratory personnel and the environment. The
following procedures detail the necessary personal protective equipment (PPE), step-by-step
handling instructions, and compliant disposal methods.

Chemical and Physical Properties

A summary of the key physical and chemical properties of cis-11-Hexadecenal is provided
below. This information is critical for safe handling and storage.

Property Value

Molecular Formula C16H300[1]

Molecular Weight 238.41 g/mol [2]

Appearance Colorless to light yellow clear liquid[3]
Boiling Point 131 -133°C/ 1 mmHg[3]

Density 0.850 - 0.963 g/mL at 20 °C[3][2][4]
Flash Point 61 °C (141.8 °F) - closed cup[2]
Storage Temperature 2-8°CJ[2][5]
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Personal Protective Equipment (PPE) Requirements

The use of appropriate PPE is mandatory to prevent exposure. cis-11-Hexadecenal is irritating
to the eyes, respiratory system, and skin.[6] The following PPE must be worn at all times when
handling this chemical.

PPE Category Specification Rationale

Prevents skin contact and

Neoprene or Nitrile gloves.[6] irritation.[6] Gloves should be
Hand Protection Latex gloves are not inspected before use and
recommended.[7] disposed of after

contamination.[8]

] Chemical splash goggles or a Protects against splashes that
Eye and Face Protection ) L
full face shield.[7] can cause eye irritation.[6]

Lab coat, overalls, or a P.V.C.

) ) apron.[6] Closed-toe shoes Prevents contamination of
Skin and Body Protection ] ] ] ] ]
made of impervious material. personal clothing and skin.[7]
[7]

Use in a well-ventilated area,

such as a chemical fume hood. o ]
] ) Protects against inhalation of
) ) [9] If overexposure risk exists, i
Respiratory Protection _ , vapors, which can cause
an approved respirator with an

ABEK (EN14387) filter is

recommended.[2]

respiratory irritation.[6]

Handling and Operational Workflow

Adherence to a strict operational workflow is crucial for minimizing risks associated with cis-11-
Hexadecenal.
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Caption: Standard operational workflow for handling cis-11-Hexadecenal.
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Step-by-Step Handling Procedure:
e Preparation:
o Ensure the chemical fume hood is functioning correctly.
o Put on all required personal protective equipment as detailed in the table above.
o Ensure a spill kit appropriate for combustible liquids is readily accessible.
e Handling:
o Retrieve cis-11-Hexadecenal from its designated storage location (2-8°C).

o Perform all manipulations and dispensing of the chemical inside a certified chemical fume
hood to avoid inhalation of vapors.[9]

o Avoid contact with skin and eyes.[6]
o Keep away from heat, sparks, open flames, and hot surfaces.
o Avoid contamination with oxidizing agents such as nitrates and oxidizing acids.[6]
o After dispensing, securely seal the container.
e Post-Handling:
o Return the chemical to its proper storage.
o Decontaminate the work surface.

o Carefully remove and dispose of contaminated gloves and other disposable PPE in a
designated waste container.

o Wash hands and forearms thoroughly with soap and water.

Spill and Emergency Procedures
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In the event of a spill, immediate and appropriate action is necessary to prevent harm to
personnel and the environment.
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Caption: Decision workflow for cis-11-Hexadecenal spills.

Minor Spills:
o Alert others in the immediate vicinity.
» Contain the spill using an inert absorbent material (e.g., vermiculite, dry sand).

o Clean up all spills immediately, avoiding breathing vapors.[6]
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o Collect the absorbed material using non-sparking tools and place it into a sealed, labeled
container for hazardous waste disposal.

e Ventilate the area and clean the spill site once the material has been removed.
Major Spills:
o Evacuate the area immediately.

» Alert the appropriate emergency response team and inform them of the location and nature
of the hazard.[6]

e Move to an upwind location.[6]

o Prevent the spill from entering drains or waterways, as it is very toxic to aquatic organisms.

[6]

Disposal Plan

cis-11-Hexadecenal and its container must be disposed of as hazardous waste.[6]
Environmental release must be avoided.[8]

Waste Collection and Disposal Workflow:
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Caption: Procedural workflow for the disposal of cis-11-Hexadecenal waste.

Step-by-Step Disposal Procedure:
e Waste Segregation: Do not mix cis-11-Hexadecenal waste with other waste streams.

o Containerization: Collect all waste, including contaminated PPE and spill cleanup materials,
in a clearly labeled, sealed container suitable for hazardous waste.

o Storage: Store the waste container in a designated, well-ventilated hazardous waste
accumulation area, away from incompatible materials.
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o Disposal: Dispose of the contents and container through a licensed waste disposal company.
[8] All disposal activities must be in accordance with local, state, and federal regulations.[6]
Do not allow wash water from cleaning equipment to enter drains.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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